2-methyl-1,3,4(2H)-isoquinolinetrione 4-(N-{4-[(E)-2-phenyldiazenyl]phenyl}hydrazone)

• IUPAC Name: 1-hydroxy-2-methyl-4-[(4-phenyldiazenylphenyl)diazenyl]isoquinolin-3-one
• InChI: InChI=1S/C22H17N5O2/c1-27-21(28)19-10-6-5-9-18(19)20(22(27)29)26-25-17-13-11-16(12-14-17)24-23-15-7-3-2-4-8-15/h2-14,28H,1H3
• InChI Key: PLHRAJOMQOAQNP-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C2C=CC=CC2=C(C1=O)N=NC3=CC=C(C=C3)N=NC4=CC=CC=C4)O
• Molecular Formula: C22H17N5O2
• DSSTOX Substance ID: DTXSID101037661
• Molecular Weight: 383.4 g/mol
• CAS RN: 882747-39-9

Description

2-methyl-1,3,4(2H)-isoquinolinetrione 4-(N-{4-[(E)-2-phenyldiazenyl]phenyl}hydrazone) is a useful research compound. Its molecular formula is C22H17N5O2 and its molecular weight is 383.411. The purity is usually 95%.
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Scientific Research Applications

Redox Mediator Herbicides

Compounds derived from 2-ethyl-1,3,4(2H)-isoquinolinetrione, modified at the 4-keto group, have been explored for their applications as redox mediator herbicides. These derivatives demonstrate free-radical properties necessary for functioning as redox mediators. Specific modifications, such as the (E)-O-methyl oxime, showcase increased herbicidal activity, indicating their potential for the development of new post-emergence herbicides (Mitchell et al., 2000).

Synthetic Pathways to Isoquinoline Derivatives

The reactivity of triphenyl verdazyl radicals with alkyne carboxylates has been utilized as a synthetic route to create 1-(phenyldiazenyl)isoquinoline-3,4-dicarboxylates. This process offers a rapid synthesis of such compounds, highlighting a significant advancement in the development of isoquinoline derivatives through a radical mechanism (Bancerz et al., 2012).

Antimicrobial and Antitumor Activities

Hydrazone derivatives have shown a wide range of biological activities, including antimicrobial and antitumor effects. The synthesis and structural analysis of hydrazone derivatives and their subsequent activity highlight their potential value in medicinal chemistry. These activities suggest the utility of such compounds in the development of new therapeutic agents (Kumara et al., 2016).

Hole Transporting Materials

Hydrazones possessing a phenyl-1,2,3,4-tetrahydroquinoline moiety have been identified as novel hole transporting materials (HTMs). Their characterization and the evaluation of their hole drift mobility demonstrate their potential application in electronic devices, offering new avenues for the development of HTMs (Getautis et al., 2006).